Cas no 1026088-11-8 ((1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
• CAS No: 1026088-11-8
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD22570034
• CID: 4568522
• PubChem ID: 82973771
• Update Time: 2022-09-23

(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-Bromo-2-fluorophenyl)ethan-1-ol
• Benzenemethanol, 4-bromo-2-fluoro-α-methyl-, (αS)-
• (S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
• (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol

• MDL： MFCD22570034
• Inchi： 1S/C8H8BrFO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： MASZUNQDCHMJEP-YFKPBYRVSA-N
• SMILES： [C@H](C1C=CC(Br)=CC=1F)(O)C

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.05g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes